Cas no 89523-75-1 (5-Decanone, 10-hydroxy-10-phenyl-)

5-Decanone, 10-hydroxy-10-phenyl- structure
89523-75-1 structure
Product Name:5-Decanone, 10-hydroxy-10-phenyl-
CAS No:89523-75-1
MF:C16H24O2
MW:248.360565185547
CID:597677
PubChem ID:13208499
Update Time:2025-04-19

5-Decanone, 10-hydroxy-10-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Decanone, 10-hydroxy-10-phenyl-
    • 10-hydroxy-10-phenyldecan-5-one
    • DTXSID80527902
    • 89523-75-1
    • Inchi: 1S/C16H24O2/c1-2-3-11-15(17)12-7-8-13-16(18)14-9-5-4-6-10-14/h4-6,9-10,16,18H,2-3,7-8,11-13H2,1H3
    • InChI Key: NKJIRBSECDXENV-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)CCCCC(CCCC)=O

Computed Properties

  • Exact Mass: 248.177630004g/mol
  • Monoisotopic Mass: 248.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 37.3Ų

5-Decanone, 10-hydroxy-10-phenyl- Related Literature

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